Cas no 1261848-34-3 (4-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl)
4-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties
Names and Identifiers
-
- 4-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl
-
- Inchi: 1S/C13H8F4O/c14-10-5-6-11(12(18)7-10)8-1-3-9(4-2-8)13(15,16)17/h1-7,18H
- InChI Key: MPAPMXDZAPKZLX-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)C1C=CC(=CC=1O)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 271
- XLogP3: 4.2
- Topological Polar Surface Area: 20.2
4-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011011056-250mg |
4-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl |
1261848-34-3 | 97% | 250mg |
499.20 USD | 2021-07-04 | |
| Alichem | A011011056-500mg |
4-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl |
1261848-34-3 | 97% | 500mg |
782.40 USD | 2021-07-04 | |
| Alichem | A011011056-1g |
4-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl |
1261848-34-3 | 97% | 1g |
1,564.50 USD | 2021-07-04 |
4-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 4-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl
Comprehensive Overview of 4-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl (CAS No. 1261848-34-3)
4-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl (CAS No. 1261848-34-3) is a fluorinated biphenyl derivative that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique trifluoromethyl and hydroxy functional groups, exhibits versatile applications in drug discovery, agrochemicals, and advanced material synthesis. Its molecular structure, combining a fluoro substituent with a biphenyl backbone, makes it a valuable intermediate for designing bioactive molecules with enhanced metabolic stability and binding affinity.
In recent years, the demand for fluorinated compounds like 4-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl has surged due to their role in developing targeted therapies and high-performance materials. Researchers are particularly interested in its potential as a pharmacophore in kinase inhibitors and anti-inflammatory agents. The trifluoromethyl group is known to improve lipophilicity and bioavailability, addressing common challenges in drug delivery systems. This aligns with the growing trend of precision medicine and personalized therapeutics, where fluorinated scaffolds play a pivotal role.
From an industrial perspective, CAS No. 1261848-34-3 is also explored for its utility in liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). The compound's ability to modulate electronic properties makes it a candidate for optoelectronic applications, a hot topic in the era of flexible electronics and wearable technology. Users searching for "fluorinated biphenyls for OLEDs" or "trifluoromethyl in drug design" will find this compound highly relevant to their queries.
Synthetic routes to 4-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl often involve Suzuki-Miyaura coupling or Ullmann reactions, reflecting advancements in green chemistry and catalytic efficiency. Environmental concerns have driven interest in solvent-free methodologies and low-waste processes, which are frequently discussed in academic forums and patent literature. This compound's synthesis exemplifies the balance between yield optimization and sustainability, a key focus for modern chemists.
Analytical characterization of CAS No. 1261848-34-3 typically employs NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques ensure compliance with stringent quality control standards, critical for pharmaceutical applications. Discussions around "HPLC method development for fluorinated aromatics" or "NMR shifts of trifluoromethyl groups" often reference this compound as a case study.
In summary, 4-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl represents a convergence of medicinal chemistry, materials science, and sustainable synthesis. Its multifaceted applications and alignment with current research trends make it a compelling subject for both academic and industrial audiences. As the scientific community continues to explore fluorine chemistry and functional materials, this compound is poised to remain at the forefront of innovation.
1261848-34-3 (4-Fluoro-2-hydroxy-4'-(trifluoromethyl)biphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)